
Hydroprotopine: A Technical Overview of its
Chemical Properties and Biological Potential

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydroprotopine

Cat. No.: B187444 Get Quote
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Abstract
Hydroprotopine, a naturally occurring isoquinoline alkaloid, has garnered interest within the

scientific community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the molecular characteristics of Hydroprotopine, including its

molecular weight and chemical formula. While direct and extensive research on

Hydroprotopine's specific biological activities is still emerging, this document summarizes the

known information and draws parallels from the closely related and more extensively studied

alkaloid, Protopine, to infer potential mechanisms of action and areas for future investigation.

This guide aims to serve as a foundational resource for researchers and professionals in drug

development by consolidating the current knowledge and outlining potential avenues for further

research into the pharmacological effects of Hydroprotopine.

Molecular Profile of Hydroprotopine
Hydroprotopine is classified as a protopine alkaloid, a subgroup of isoquinoline alkaloids. Its

fundamental molecular characteristics are essential for understanding its physicochemical

properties and potential interactions with biological systems.
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The precise molecular composition of Hydroprotopine is critical for a range of experimental

calculations, including stoichiometry and dosage determinations.

Property Value Citation

Chemical Formula C₂₀H₂₀NO₅⁺ [1][2][3]

Molecular Weight 354.38 g/mol [1][3][4]

Alternate Molecular Weight 354.4 g/mol [2][5]

Potential Biological Activities and Mechanisms of
Action
Direct experimental data on the biological activities and signaling pathways of Hydroprotopine
are limited. However, insights can be drawn from studies on the closely related compound,

Protopine, which shares a similar structural backbone. Research on Protopine suggests

potential anti-inflammatory and anticancer properties, which may be relevant areas of

investigation for Hydroprotopine.

Potential Anti-inflammatory Effects
Studies on Protopine indicate that it may exert anti-inflammatory effects by modulating key

signaling pathways involved in the inflammatory response. It is plausible that Hydroprotopine
could share similar mechanisms.

A proposed signaling pathway for the anti-inflammatory action of Protopine, which could be

investigated for Hydroprotopine, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hydroprotopine: A Technical Overview of its Chemical
Properties and Biological Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187444#hydroprotopine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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